Cas no 55601-64-4 (2-Methyl-4-oxopentanedioic acid)

• Product Name: 2-Methyl-4-oxopentanedioic acid
• CAS No: 55601-64-4
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 2014410
• PubChem ID: 11062673
• Update Time: 2025-04-21

2-Methyl-4-oxopentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-oxopentanedioic acid
• 2-methyl-4-oxo-glutaric acid
• 2-Methyl-4-oxo-glutarsaeure
• 2-oxo-4-methylglutaric acid
• 4-methyl-2-oxoglutaric acid
• 2-Methyl-4-oxopentanedioicacid
• Pentanedioic acid, 2-methyl-4-oxo-
• SCHEMBL1130873
• 55601-64-4
• CHEBI:173689
• DTXSID001304718
• EN300-174940
• 2-methyl-4-oxo-pentanedioic Acid
• 2-methyl-4-oxoglutaric acid

• Inchi： 1S/C6H8O5/c1-3(5(8)9)2-4(7)6(10)11/h3H,2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： AVSMSTWODLACGT-UHFFFAOYSA-N
• SMILES： OC(C(C)CC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 160.03700
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67000
• LogP: -0.24910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives